Cas no 1260666-61-2 ((5-methoxypyridin-2-yl)methanesulfonyl chloride)

(5-Methoxypyridin-2-yl)methanesulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly for introducing the methanesulfonyl (mesyl) group into target molecules. Its pyridine moiety, substituted with a methoxy group at the 5-position, enhances reactivity and selectivity in nucleophilic substitution reactions. This compound is valuable in pharmaceutical and agrochemical research for constructing sulfonamide derivatives, which are key intermediates in drug development. The chloride group ensures efficient reactivity with amines and alcohols, facilitating the formation of sulfonates or sulfonamides under mild conditions. Its stability and well-defined reactivity profile make it a reliable choice for precise functionalization in complex synthetic pathways.

(5-methoxypyridin-2-yl)methanesulfonyl chloride structure

1260666-61-2 structure

Product Name:(5-methoxypyridin-2-yl)methanesulfonyl chloride

CAS No:1260666-61-2

MF:C₇H₈ClNO₃S

MW:221.661319732666

CID:6205944

PubChem ID:55279597

Update Time:2025-10-25

(5-methoxypyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- (5-methoxypyridin-2-yl)methanesulfonyl chloride
- AB73199
- AKOS006334043
- 5-Methoxy-2-pyridinemethanesulfonyl chloride
- DTXSID101257423
- EN300-1989094
- 1260666-61-2
- Inchi： 1S/C7H8ClNO3S/c1-12-7-3-2-6(9-4-7)5-13(8,10)11/h2-4H,5H2,1H3
- InChI Key： KQELOSLJKBCGNF-UHFFFAOYSA-N
- SMILES： ClS(CC1C=CC(=CN=1)OC)(=O)=O

Computed Properties

Exact Mass: 220.9913420g/mol
Monoisotopic Mass: 220.9913420g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 64.6Å²

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